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Compound of Interest

Compound Name: ETD140

Cat. No.: B1576619

Disclaimer: The following procedures are based on the hazardous properties of a substance
identified as "T 140," which is presumed to be the substance of interest, "ETD140," in a
laboratory context. It is imperative to confirm the exact identity of the substance and consult
your institution's specific safety protocols and local regulations before proceeding with any
disposal. The Safety Data Sheet (SDS) for "T 140" indicates it is a highly flammable, toxic, and
environmentally hazardous material.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant
gloves, safety goggles or a face shield, and a flame-retardant lab coat. All handling and
preparation for disposal of ETD140 must be conducted within a certified chemical fume hood to
mitigate inhalation risks.[1]

Quantitative Hazard Summary

The following table summarizes the key hazards associated with "T 140," which should be
considered representative for ETD140 until a definitive identification is made.
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Hazard Classification Description GHS Code
o Highly flammable liquid and

Flammable Liquid H225
vapor.[1]

Acute Toxicity (Oral) Harmful if swallowed.[1] H302

Skin Irritation Causes skin irritation.[1] H315

o Causes serious eye irritation.

Eye Irritation H319

[1]
) o May cause an allergic skin

Skin Sensitization ) H317

reaction.[1]
) o Suspected of damaging fertility

Reproductive Toxicity ) H361

or the unborn child.[1]
) May cause drowsiness or

STOT Single Exposure o H336

dizziness.[1]
] ) Toxic to aquatic life with long
Aquatic Hazard (Chronic) H411

lasting effects.

Step-by-Step Disposal Protocol

1.

Waste ldentification and Segregation:

Confirm that the waste product is indeed ETD140. If the identity is uncertain, it must be

treated as an unknown chemical waste, which requires specialized analysis and disposal

procedures.[2]

Do not mix ETD140 waste with any other chemical waste unless explicitly instructed to do so

by your institution's Environmental Health and Safety (EHS) department.[2][3] Incompatible

materials can react violently.[4]

. Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible waste container. The container

must be in good condition with a secure screw-top cap.[4][5]
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e The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name ("ETD140" and its known constituents if available), the approximate quantity, and the
date of accumulation.[2][3]

3. Accumulation and Storage:

o Store the sealed hazardous waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[4]

e The SAA must be at or near the point of generation and under the control of the laboratory
personnel.[2]

e Ensure secondary containment is used for the waste container to prevent spills from
reaching drains.[2][6]

» Store the ETD140 waste away from incompatible materials, particularly strong oxidizing
agents.[1]

4. Arranging for Disposal:

o Contact your institution's EHS or hazardous waste management department to schedule a
pickup for the waste.[3][6]

e Provide them with all necessary information from the hazardous waste label.

e Do not attempt to dispose of ETD140 down the drain or in regular trash.[4][6] This is illegal
and environmentally harmful.

Experimental Workflow for Disposal

The following diagram outlines the logical steps for the proper disposal of ETD140.

Preparation
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Caption: Logical workflow for the safe disposal of ETD140.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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